3-(6-Aminopyridin-3-yl)benzaldehyde

• IUPAC Name: 3-(6-aminopyridin-3-yl)benzaldehyde
• InChI: InChI=1S/C12H10N2O/c13-12-5-4-11(7-14-12)10-3-1-2-9(6-10)8-15/h1-8H,(H2,13,14)
• InChI Key: CFRDOZWZZFRVMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CN=C(C=C2)N)C=O
• Molecular Formula: C12H10N2O
• DSSTOX Substance ID: DTXSID601284158
• Molecular Weight: 198.22 g/mol
• CAS RN: 1314988-52-7

Description

3-(6-Aminopyridin-3-yl)benzaldehyde is a chemical compound with the molecular formula C12H10N2O. It has a molecular weight of 198.22. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for 3-(6-Aminopyridin-3-yl)benzaldehyde is 1S/C12H10N2O/c13-12-5-4-11(7-14-12)10-3-1-2-9(6-10)8-15/h1-8H,(H2,13,14). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

3-(6-Aminopyridin-3-yl)benzaldehyde is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.

Scientific Research Applications

Fluorescent Chemosensors for pH Discrimination

Research on compounds structurally related to 3-(6-Aminopyridin-3-yl)benzaldehyde, such as 2-hydroxy-5-methyl-3-((pyridin-3-ylimino)methyl)benzaldehyde (HM-3py-B), has demonstrated their effectiveness as fluorescent chemosensors for pH. These compounds exhibit significant fluorescence intensity changes with pH variations, making them suitable for distinguishing between normal cells and cancer cells due to the pH differences in their environments. The increase in fluorescence is attributed mainly to the deprotonation of the phenolic OH group, and these compounds have been successfully applied in naked eye identification of different pH environments, supporting their potential use in medical diagnostics and research (Dhawa et al., 2020).

Multi-Component Synthesis

Another area of application involves the solvent-free preparation of novel compounds, where 2-aminopyridine (a structural component of 3-(6-Aminopyridin-3-yl)benzaldehyde) and benzaldehydes react with phenols to produce N-heteroaryl-arylmethyl phenols. This one-pot, three-component method emphasizes the versatility of aminopyridine derivatives in synthesizing complex organic molecules, potentially leading to the discovery of new pharmaceuticals and natural product syntheses (Shushizadeh & Azizyan, 2014).

Catalytic Reactions and Metal-Organic Frameworks

3-(6-Aminopyridin-3-yl)benzaldehyde and its derivatives also find applications in catalysis, as illustrated by research on Metal-Organic Frameworks (MOFs) like UiO66. These MOFs, modified with aminopyridine derivatives, demonstrate high catalytic activity in Knoevenagel catalytic condensation reactions. Such modifications enhance the MOFs' performance, making them suitable for various catalytic applications in organic synthesis and potentially in industrial processes (Qin et al., 2021).

The scientific research applications of "3-(6-Aminopyridin-3-yl)benzaldehyde" and related compounds have been explored in various fields, particularly in the development of chemosensors, organic synthesis methodologies, and the study of their biological activities. Below are detailed insights based on recent research findings:

Chemosensors for pH Discrimination

Compounds similar to "3-(6-Aminopyridin-3-yl)benzaldehyde" have been utilized in the development of fluorescent chemosensors for pH. For instance, derivatives synthesized through condensation reactions between aminopyridines and aldehydes have shown potential in differentiating between normal cells and cancer cells based on pH levels. The fluorescence intensity of these compounds increases with pH, which is crucial for identifying cancer cells that typically exhibit a lower pH range compared to normal cells (Dhawa et al., 2020).

Synthetic Methodologies

Research has also focused on developing novel synthetic methodologies using compounds related to "3-(6-Aminopyridin-3-yl)benzaldehyde". One study reported a solvent-free preparation of novel phenol derivatives through the reaction of 2-aminopyridine and benzaldehydes, which act as efficient processors for the synthesis of natural products. This method offers a simple, quick, and solvent-free approach to aminoalkylation of active phenol compounds, highlighting the versatility of aminopyridine and benzaldehyde derivatives in organic synthesis (Shushizadeh & Azizyan, 2014).

Biological Activity Studies

Further research has delved into the synthesis and biological activity of new derivatives of thiazolidine and oxazepine linked to pyridine moieties. These studies involve the reaction and condensation of substituted aminopyridines with benzaldehydes to produce Schiff base derivatives, which are then utilized to produce various biologically active structures. Such research is indicative of the potential medicinal applications of "3-(6-Aminopyridin-3-yl)benzaldehyde" related compounds (Sahb & Kadam, 2022).

Safety and Hazards

The safety information available indicates that 3-(6-Aminopyridin-3-yl)benzaldehyde may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). As with all chemicals, it should be handled with appropriate safety precautions.